Cas no 1016258-69-7 (1-tert-butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate)

• Product Name: 1-tert-butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate
• CAS No: 1016258-69-7
• MF: C₁₄H₂₆N₂O₄^.HCl
• MW: 322.8282
• MDL: MFCD14525454
• CID: 1025696
• PubChem ID: 46839935
• Update Time: 2025-11-07

1-tert-butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate
• 1-tert-Butyl 4-ethyl 4-(aminomethyl)-piperidine-1,4-dicarboxylate hydrochloride
• 1-BOC-4-(AMINOMETHYL)PIPERIDINE-4-CARBOXYLIC ACID ETHYL ESTER
• AG-I-03000
• ANW-48108
• CTK4A0032
• PB16570
• SC2581
• SureCN390461
• Ethyl 4-aMinoMethyl-1-Boc...
• 1-tert-Butyl 4-ethyl 4-(aminomethyl)
• Ethyl 4-aMinoMethyl-1-Boc-piperidine-4-carboxylate
• 1-tert-Butyl 4-ethyl 4-(aMinoMethyl)piperidin-1,4-dicarboxylate
• 1-tert-Butyl 4-ethyl 4-(aMinoMethyl)piperidine-1,4-dicarboxylate HCl
• 1-(tert-Butoxycarbonyl)-4-aminomethylpiperidine-4-carboxylic acid ethyl ester
• MFCD14525454
• SCHEMBL390461
• PB47238
• 1-O-tert-butyl 4-O-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate
• W-204420
• 1,4-Piperidinedicarboxylic acid, 4-(aminomethyl)-, 1-(1,1-dimethylethyl) 4-ethyl ester
• AKOS015843279
• SY020083
• 1016258-69-7
• DTXSID10676679
• DB-058626
• Ethyl 1-Boc-4-(aminomethyl)piperidine-4-carboxylate
• CS-0052362
• J-505139
• UHHUEAGCENEXAJ-UHFFFAOYSA-N
• 1-tert-Butyl4-ethyl4-(aminomethyl)piperidine-1,4-dicarboxylate
• DS-17262
• 4-Ethyl 1-boc-4-(aminomethyl)piperidine-4-carboxylate
• 1-tert-butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate

• MDL： MFCD14525454
• Inchi： InChI=1S/C14H26N2O4/c1-5-19-11(17)14(10-15)6-8-16(9-7-14)12(18)20-13(2,3)4/h5-10,15H2,1-4H3
• InChI Key： UHHUEAGCENEXAJ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1(CCN(CC1)C(=O)OC(C)(C)C)CN

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.093

1-tert-butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-tert-butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate

Research Briefing on 1-tert-butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate (CAS: 1016258-69-7)

The compound 1-tert-butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate (CAS: 1016258-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-tert-butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the piperidine ring and aminomethyl group, make it a valuable scaffold for the development of novel pharmaceuticals. Researchers have explored its utility in the design of enzyme inhibitors, receptor modulators, and other therapeutic agents.

One of the key advancements in the study of this compound is its application in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a recent publication in the Journal of Medicinal Chemistry demonstrated its use in the development of inhibitors for kinases and proteases, which are critical targets in cancer and inflammatory diseases. The study reported promising in vitro and in vivo results, suggesting its potential as a lead compound for further optimization.

In addition to its role in drug discovery, 1-tert-butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate has also been investigated for its pharmacokinetic properties. A study published in Bioorganic & Medicinal Chemistry Letters evaluated its metabolic stability and permeability, revealing favorable characteristics for oral bioavailability. These findings underscore its potential as a drug candidate and highlight the need for further preclinical studies.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier, as suggested by preliminary data, makes it a promising candidate for the treatment of neurological disorders. Researchers are currently exploring its derivatives for activity against targets such as GABA receptors and monoamine transporters.

Despite these promising developments, challenges remain in the optimization of 1-tert-butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate for clinical use. Issues such as selectivity, toxicity, and synthetic scalability need to be addressed in future studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-tert-butyl 4-ethyl 4-(aminomethyl)piperidine-1,4-dicarboxylate represents a promising scaffold in medicinal chemistry with diverse applications. Its recent advancements in synthesis, biological activity, and pharmacokinetics highlight its potential as a valuable tool in drug discovery. Continued research and development efforts will be crucial to fully realize its therapeutic potential and translate these findings into clinical benefits.